11(Z)-Vaccenyl methane sulfonate

• Molecular Formula: C19H38O3S
• Molecular Weight: 346.6 g/mol
• InChI: InChI=1S/C19H38O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-23(2,20)21/h8-9H,3-7,10-19H2,1-2H3/b9-8-
• InChIKey: FLMVKCBUZSTOPU-HJWRWDBZSA-N

11(Z)-Vaccenyl Methane Sulfonate: Identity & Procurement

11(Z)-Vaccenyl methane sulfonate (CAS: 648880-73-3), also referred to as vaccenylmethanesulfate or (11Z)-11-octadecen-1-ol methanesulfonate, is a long-chain unsaturated alkyl methanesulfonate ester with the molecular formula C19H38O3S and a molecular weight of 346.57 g/mol . This compound is the mesylate ester derivative of cis-vaccenyl alcohol, a C18 monounsaturated fatty alcohol bearing a (Z)-configured double bond at the 11-position. Commercial sourcing data indicates that the compound is typically offered as a solid at room temperature with a purity specification of >99% and a reported logP of 6.601, reflecting its pronounced lipophilic character .

1

Z-configured alkene geometry: cis-bent C18 chain fits lipid-membrane mimicry studies where (Z)-stereochemistry is required.

2

cis-Vaccenyl electrophilic synthon: methanesulfonate leaving group supports nucleophilic derivatization into custom lipids, probes, or conjugates.

3

Precursor to endogenous lipid-like probes: enables access to cis-vaccenyl-containing analogs for studying bacterial membrane lipid biology.

11(Z)-Vaccenyl Methane Sulfonate Substitution Failure

Substitution of 11(Z)-vaccenyl methane sulfonate with its (E)-isomer or with structurally related mesylates such as oleyl methanesulfonate is not scientifically interchangeable due to the distinct stereoelectronic and physicochemical consequences of the (Z)-configured double bond. The (Z) geometry induces a cis-bend in the C18 alkyl chain that alters the compound‘s three-dimensional conformation, intermolecular packing, and lipophilicity-activity relationships relative to the more linear (E)-isomer (CAS: 2692623-50-8) . In biological systems where endogenous cis-vaccenyl-containing lipids participate in membrane architecture and signaling, stereochemistry is a critical determinant of recognition and function; the mesylate leaving group further confers distinct reactivity as an electrophilic synthon compared to the acetate ester found in the natural pheromone cis-vaccenyl acetate [1].

Risk 1

Target: 11(Z)-vaccenyl methane sulfonate (cis-bent, Δ11)

Substitute: 11(E)-vaccenyl methane sulfonate or oleyl methanesulfonate

Z to E isomerism alters chain conformation, and Δ11 vs. Δ9 double-bond position shifts hydrophobic packing. Both changes may affect lipid-bilayer interactions and recognition, limiting direct substitution in stereochemically sensitive studies.

Risk 2

Target: Methanesulfonate ester (good leaving group)

Substitute: Acetate ester (poor leaving group)

Acetate-to-mesylate swap changes reactivity class: the acetate is suited for volatile pheromone studies, whereas the mesylate is a reactive electrophile for synthesis. They are not interchangeable as synthetic building blocks.

• [1] Wikipedia. Vaccenyl acetate. https://en.m.wikipedia.org/wiki/Vaccenyl_acetate. View Source

11(Z)-Vaccenyl Methane Sulfonate: Selection Evidence

Z vs. E Stereochemistry Comparison

11(Z)-Vaccenyl methane sulfonate (CAS 648880-73-3) is stereochemically distinct from its 11(E)-isomer (CAS 2692623-50-8). The (Z) configuration, indicated by the SMILES notation `CCCCCC/C=C\CCCCCCCCCCOS(C)(=O)=O` [1], produces a cis-bend in the C18 alkyl chain. In contrast, the (E)-isomer, with SMILES `CCCCCC/C=C/CCCCCCCCCCOS(C)(=O)=O` , maintains an extended, linear trans-conformation. While both isomers share identical molecular formula (C19H38O3S) and molecular weight (346.57 g/mol), their distinct CAS registries are necessary for unambiguous identification and procurement [1].

Z vs. E stereochemistry

Head-to-head

(Z): CAS 648880-73-3, cis-bent C18 chain
(E): CAS 2692623-50-8, linear trans chain
Same formula (C19H38O3S), distinct CAS/SMILES

Supports stereochemical-control study context

Select by CAS registry for unambiguous identity

Evidence Dimension	Stereochemical configuration and structural conformation
Target Compound Data	(Z)-configuration; cis-bent conformation
Comparator Or Baseline	11(E)-vaccenyl methane sulfonate; (E)-configuration; linear trans-conformation
Quantified Difference	Distinct CAS numbers (648880-73-3 vs. 2692623-50-8) and SMILES strings (double bond stereochemistry)
Conditions	Chemical structure defined by CAS registry and SMILES notation

Why This Matters

The (Z)-stereochemistry is essential for applications requiring a cis-bent alkyl chain geometry, such as mimicking endogenous cis-vaccenyl-containing lipids or serving as a specific mesylate electrophile.

• [1] MedChemExpress. 11(Z)-Vaccenyl methane sulfonate. SMILES: CCCCCC/C=C\CCCCCCCCCCOS(C)(=O)=O. https://www.medchemexpress.eu/11-z-vaccenyl-methane-sulfonate.html. View Source

Mesylate vs. Acetate Reactivity

11(Z)-Vaccenyl methane sulfonate contains a methanesulfonate (mesylate) ester group, which functions as an excellent leaving group in nucleophilic substitution reactions. This contrasts with the acetate ester present in the naturally occurring pheromone cis-vaccenyl acetate (cVA). While cVA acts as a volatile signaling molecule with specific odorant receptor binding [1], the mesylate derivative serves as a reactive electrophilic synthon suitable for further chemical derivatization. The methanesulfonate leaving group is significantly more labile than acetate under basic or nucleophilic conditions, enabling efficient displacement to introduce alternative functionalities onto the vaccenyl scaffold [2].

Mesylate vs. acetate reactivity

Class-level

Mesylate: excellent leaving group, electrophilic synthon
Acetate: poor leaving group, biological pheromone role
Qualitative difference in reactivity class

Mesylate enables synthetic derivatization; acetate does not

General leaving-group principle; data to verify in specific systems

Evidence Dimension	Functional group and leaving group ability
Target Compound Data	Methanesulfonate ester; excellent leaving group for nucleophilic displacement
Comparator Or Baseline	cis-Vaccenyl acetate; acetate ester; poor leaving group; biological pheromone activity
Quantified Difference	Not quantified; qualitative difference in chemical reactivity class
Conditions	General principles of organic chemistry; methanesulfonate is a superior leaving group relative to acetate

Why This Matters

The methanesulfonate group makes 11(Z)-vaccenyl methane sulfonate a versatile electrophilic building block for synthetic chemistry, distinguishing it from the biologically active but chemically less reactive acetate pheromone.

• [1] Wikipedia. Vaccenyl acetate. https://en.m.wikipedia.org/wiki/Vaccenyl_acetate. View Source
• [2] PubChem. Methanesulfonate CID 71378209 (11(Z)-Vaccenyl methane sulfonate). https://pubchem.ncbi.nlm.nih.gov/. View Source

Δ11 vs. Δ9 Alkyl Chain Properties

11(Z)-Vaccenyl methane sulfonate (C19H38O3S) is structurally analogous to oleyl methanesulfonate, a C18:1 monounsaturated alkyl mesylate. While both share the methanesulfonate functional group and similar molecular weights (~346.5 g/mol), they differ in the position and geometry of the double bond: 11(Z)-vaccenyl bears a cis double bond at the 11-position, whereas oleyl has a cis double bond at the 9-position. This subtle structural variation influences physicochemical properties relevant to formulation and biological membrane interactions. Oleyl methanesulfonate and its parent alcohol are established nonionic surfactants and emollients . The vaccenyl derivative may exhibit analogous but distinguishable surfactant or lipid bilayer-modulating properties due to the shifted double bond position, which alters the chain‘s hydrophobic packing parameters .

Δ11 vs. Δ9 alkyl chain properties

Cross-study comparable

Δ11 (Z) chain: cis-vaccenyl scaffold
Δ9 (Z) chain: oleyl scaffold
Reported logP 6.601; formulation behavior may differ

Double-bond position may shift lipid-interaction context

Source review; property differences class-level inference

Evidence Dimension	Double bond position and hydrophobic chain packing
Target Compound Data	C18:1 Δ11 (Z) alkyl chain
Comparator Or Baseline	Oleyl methanesulfonate: C18:1 Δ9 (Z) alkyl chain
Quantified Difference	No quantitative difference reported; qualitative inference from known structure-activity relationships of unsaturated lipids
Conditions	Comparison of chemical structures and known applications of related alkyl methanesulfonates

Why This Matters

The Δ11 (Z) unsaturation may confer distinct interactions with lipid bilayers or proteins compared to the more common Δ9 oleyl analog, potentially making it a valuable tool for studying the biological roles of cis-vaccenyl-containing lipids.

11(Z)-Vaccenyl Methane Sulfonate – Research Applications

cis-Vaccenyl Lipid Probe Synthesis

11(Z)-Vaccenyl methane sulfonate serves as a reactive electrophilic precursor for introducing the cis-vaccenyl moiety into more complex molecules. The methanesulfonate leaving group enables efficient nucleophilic displacement to generate cis-vaccenyl ethers, amines, or other derivatives. This contrasts with the naturally occurring cis-vaccenyl acetate (cVA) [1], which is chemically stable and functions as a volatile pheromone rather than a synthetic building block. Researchers requiring a cis-vaccenyl scaffold for further derivatization should select the methanesulfonate ester over the acetate for its superior leaving group reactivity [2].

cis-Vaccenyl Lipid Membrane Studies

The (Z)-configuration of the Δ11 double bond in 11(Z)-vaccenyl methane sulfonate produces a cis-bend in the C18 alkyl chain that is stereochemically distinct from the extended linear conformation of the 11(E)-isomer [1]. This bent geometry is characteristic of cis-vaccenyl-containing phospholipids found in bacterial membranes [2]. The methanesulfonate derivative can be employed as an intermediate in the synthesis of custom cis-vaccenyl phospholipids for model membrane studies where accurate recapitulation of the native lipid‘s three-dimensional conformation is critical.

Δ11 vs. Δ9 Lipid Analog Studies

In studies investigating the biological roles of positional isomers of monounsaturated lipids, 11(Z)-vaccenyl methane sulfonate provides a defined Δ11 (Z) scaffold that contrasts with the more common Δ9 (Z) geometry found in oleyl-derived compounds [1]. cis-Vaccenate is a quantitatively significant unsaturated fatty acid in E. coli and other bacteria [2]. The methanesulfonate derivative of vaccenyl alcohol allows for the preparation of probes or inhibitors that specifically interrogate pathways involving cis-vaccenyl-containing lipids, distinct from those metabolizing oleyl-containing analogs [2].

Application

Selection Property

Validation Focus

cis-Vaccenyl lipid probe synthesis

Mesylate leaving-group reactivity

Nucleophilic displacement efficiency and derivative purity

cis-Vaccenyl lipid membrane studies

(Z)-configured cis-bent C18 geometry

Stereochemical integrity and lipid-bilayer conformation

Δ11 vs. Δ9 lipid analog studies

Double-bond positional identity

Endogenous cis-vaccenate pathway distinction

• [1] Wikipedia. Vaccenyl acetate. https://en.m.wikipedia.org/wiki/Vaccenyl_acetate. View Source
• [2] BioCyc. cis-vaccenate biosynthesis (Escherichia coli K-12 substr. MG1655). https://vm-trypanocyc.toulouse.inra.fr/. View Source